5-((3-Methoxypropyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(3-methoxypropylamino)-2-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H26N4O4S/c1-15-5-3-11-24(14-15)29(25,26)17-8-6-16(7-9-17)19-23-18(13-21)20(28-19)22-10-4-12-27-2/h6-9,15,22H,3-5,10-12,14H2,1-2H3
• InChI Key: KMPWKDAPFPRTCB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCCCOC)C#N
• Molecular Formula: C20H26N4O4S
• Molecular Weight: 418.5 g/mol

Description

5-((3-Methoxypropyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C20H26N4O4S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Compounds with structures similar to the target molecule have been investigated for their potential as corrosion inhibitors. For example, pyranopyrazole derivatives have shown significant effectiveness in preventing mild steel corrosion in acidic solutions, demonstrating the potential of such compounds in protective coatings and industrial applications (Yadav et al., 2016).

Synthetic Methods for Complex Molecules

Research into the synthesis of complex molecules with similar structures has been conducted to explore their potential in various applications, including pharmaceuticals. The tandem Michael addition/imino-nitrile cyclization synthesis method has been utilized to create compounds with potential biological activity, highlighting the versatility of these chemical structures in drug discovery (Dong et al., 2010).

Antimicrobial Activities

Several studies have synthesized compounds with structures related to the target molecule to evaluate their antimicrobial properties. Novel 1,2,4-triazole derivatives, for instance, have been shown to possess good or moderate activities against various microorganisms, suggesting the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Synthesis of Inhibitors for Medical Applications

Research into the synthesis of novel Schiff bases and their antimicrobial activity has been conducted, with findings suggesting the potential of these compounds in medical applications. This includes the development of inhibitors that could target specific enzymes or pathways involved in disease processes, indicating the broad applicability of such chemical structures in therapeutic development (Puthran et al., 2019).